Cas no 17966-84-6 (Lutetium(3+);(Z)-4-oxopent-2-en-2-olate)

• Product Name: Lutetium(3+);(Z)-4-oxopent-2-en-2-olate
• CAS No: 17966-84-6
• MF: C₁₅H₂₁LuO₆
• MW: 472.290640592575
• MDL: MFCD00078030
• CID: 87907
• Update Time: 2025-05-05

Lutetium(3+);(Z)-4-oxopent-2-en-2-olate Chemical and Physical Properties

Names and Identifiers

• Lutetium 2,4-pentanedionate
• Lutetium(III) 2,4-pentanedionate
• LUTETIUM 2,4-PENTANEDIONATE, hydrate
• lutetium tris[(2Z)-4-oxopent-2-en-2-olate]
• r (REO)
• R, 99.9 (REO)
• LUTETIUM(III) ACETYLACETONATE
• Lutetium(III) 2,4-pentanedionate hydrate
• LUTETIUM (III) 2,4-PENTANEDIONATE
• Lutetium(III) 2,4-pentanedionate, REacton(R), 99.9% (REO)
• C15H21LuO6
• Lutetium(3+);(Z)-4-oxopent-2-en-2-olate
• Lutetium(III) 2,4-pentanedionateREacton|r
• Lutecium (III) acetylacetonate hydrate
• LUTETIUM (III) 2,4-PENTANEDIONATE ISO 9001：2015 REACH

• MDL： MFCD00078030
• Inchi： 1S/3C5H8O2.Lu/c3*1-4(6)3-5(2)7;/h3*3,6H,1-2H3;/q;;;+3/p-3/b3*4-3-;
• InChI Key： KTSWQJPYHKLRMB-LNTINUHCSA-K
• SMILES： O([Lu](O/C(/C)=C\C(=O)C)O/C(/C)=C\C(=O)C)/C(/C)=C\C(=O)C

Computed Properties

• Exact Mass: 475.098
• Monoisotopic Mass: 475.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 90.4
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: powdery
• Density: g/cm3
• Melting Point: 158-163 °C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Insoluble in water.
• PSA: 78.90000
• LogP: 2.88030
• Vapor Pressure: No data available
• Solubility: Uncertain
• Sensitiveness: Hygroscopic

Lutetium(3+);(Z)-4-oxopent-2-en-2-olate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-63
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Hygroscopic. Ambient temperatures.
• TSCA：No
• Risk Phrases：R20/21/22

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Lutetium(3+);(Z)-4-oxopent-2-en-2-olate

Lutetium(3+);(Z)-4-oxopent-2-en-2-olate (CAS No. 17966-84-6): An Overview of Its Properties and Applications

Lutetium(3+);(Z)-4-oxopent-2-en-2-olate (CAS No. 17966-84-6) is a compound that has garnered significant attention in the fields of chemistry, biology, and medicine due to its unique properties and potential applications. This compound, also known as lutetium(III) (Z)-4-oxopent-2-en-2-oate, is a coordination complex of lutetium with the (Z)-4-oxopent-2-en-2-olate ligand. The coordination of lutetium with this specific ligand imparts distinct chemical and physical characteristics that make it a valuable subject of research.

The lutetium(III) ion is a rare earth element with a +3 oxidation state, which is known for its high nuclear charge and unique electronic configuration. This ion is particularly interesting due to its ability to form stable complexes with various ligands, including organic molecules. The (Z)-4-oxopent-2-en-2-olate ligand, on the other hand, is an organic anion derived from the enol form of 4-ketovaleric acid. The (Z) configuration indicates that the double bond in the molecule has a cis arrangement, which can influence the overall stability and reactivity of the complex.

Recent studies have highlighted the potential applications of Lutetium(3+);(Z)-4-oxopent-2-en-2-olate in various fields. In medicinal chemistry, this compound has shown promise as a potential therapeutic agent due to its ability to target specific biological processes. For instance, research has demonstrated that lutetium complexes can be used in targeted radionuclide therapy for cancer treatment. The high atomic number of lutetium makes it an effective emitter of Auger electrons and beta particles, which can be utilized to deliver targeted radiation to cancer cells while minimizing damage to surrounding healthy tissue.

In addition to its therapeutic potential, Lutetium(3+);(Z)-4-oxopent-2-en-2-olate has also been investigated for its use in diagnostic imaging. Lutetium complexes have been used as contrast agents in positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging. The ability of these complexes to bind selectively to certain biomolecules or tissues allows for enhanced visualization and diagnosis of various medical conditions.

The synthesis of Lutetium(3+);(Z)-4-oxopent-2-en-2-olate involves several steps that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of the (Z)-4-oxopent-2-en-2-oate ligand through a series of organic reactions. Once the ligand is obtained, it is then coordinated with lutetium ions under carefully controlled conditions to form the final complex. The purity and stability of the synthesized compound are crucial for its use in both research and practical applications.

In terms of physical properties, Lutetium(3+);(Z)-4-oxopent-2-en-2-olate is a solid at room temperature and exhibits characteristic absorption spectra in the ultraviolet-visible (UV-VIS) region. These spectral properties can be used for analytical purposes, such as quantifying the concentration of the compound in solution or monitoring its behavior in various environments.

The stability of Lutetium(3+);(Z)-4-oxopent-2-en-2-olate under different conditions is another important aspect that has been studied extensively. Research has shown that this complex remains stable under a wide range of pH values and temperatures, making it suitable for use in various chemical and biological systems. However, certain factors such as exposure to light or specific chemical reagents can affect its stability, which must be taken into account during experimental design.

In conclusion, Lutetium(3+);(Z)-4-oxopent-2-en-2-olate (CAS No. 17966-84-6) is a versatile compound with significant potential in both research and practical applications. Its unique chemical properties and stability make it a valuable tool in medicinal chemistry, diagnostic imaging, and other related fields. Ongoing research continues to uncover new insights into the behavior and applications of this compound, further solidifying its importance in the scientific community.